2-ethyl-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-ethyl-6-nitrobenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C14H10N2O4/c1-2-15-13(17)9-5-3-4-8-11(16(19)20)7-6-10(12(8)9)14(15)18/h3-7H,2H2,1H3
• InChI Key: AXTWENNNDXTGTC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C3C(=C(C=C2)[N+](=O)[O-])C=CC=C3C1=O
• Molecular Formula: C14H10N2O4
• Molecular Weight: 270.24 g/mol

Description

The benzo[de]isoquinoline-1,3-dione derivatives have been extensively studied for their biological activities, including antitumor, antiviral, and photoinitiating properties. These compounds show promise in various fields of chemistry and medicine due to their versatile structures and activities.

Synthesis Analysis

The synthesis of benzo[de]isoquinoline-1,3-dione derivatives often involves reactions of substituted benzamides under conditions that promote cyclization and nitration. For example, a method involving metal-free conditions uses nitrogen dioxide as both the nitro source and oxidant, leading to the formation of nitromethylated isoquinolinediones from N-alkyl-N-methacryloyl benzamides (Li et al., 2017).

Molecular Structure Analysis

Structural characterization of these compounds, including X-ray diffraction, nuclear magnetic resonance (NMR), and computational modeling, provides insights into their molecular frameworks. The presence of nitro and ethyl substituents significantly influences the electronic structure, impacting the compound's reactivity and physical properties.

Chemical Reactions and Properties

Benzo[de]isoquinoline-1,3-diones undergo various chemical reactions, including polymerization initiated by visible light, indicating their potential as photoinitiators (Xiao et al., 2015). Their chemical reactivity is further influenced by substituents, which can lead to diverse biological activities.

Physical Properties Analysis

These compounds exhibit distinct photophysical properties, such as fluorescence, which can be modified by substituents at different positions on the core structure. Studies on their absorption and emission in various solvents reveal insights into their solvatochromic behavior and potential applications in sensing and imaging (Staneva et al., 2020).